Cas no 2228386-26-1 (2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine
• CAS No: 2228386-26-1
• MF: C₈H₁₃F₂NO
• MW: 177.191729307175
• CID: 5876038
• PubChem ID: 165722600
• Update Time: 2025-06-07

2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine
• 2228386-26-1
• EN300-1959020

• Inchi： 1S/C8H13F2NO/c9-8(10)7(4-11)6-2-1-3-12-5-6/h5,7-8H,1-4,11H2
• InChI Key： FJAVDGJYRHEPMU-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=COCCC1)F

Computed Properties

• Exact Mass: 177.09652036g/mol
• Monoisotopic Mass: 177.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228386-26-1)

The compound 2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine (CAS No. 2228386-26-1) is a fluorinated amine derivative with a unique structural framework, combining a dihydropyran ring and a difluoropropane moiety. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the 3,4-dihydro-2H-pyran group and the 3,3-difluoropropan-1-amine side chain offers distinct reactivity patterns, making it valuable for synthetic applications.

In recent years, the demand for fluorinated compounds like 2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its potential as a bioisostere, a strategy widely used to improve metabolic stability and bioavailability in drug candidates. The compound’s CAS No. 2228386-26-1 is frequently searched in databases such as PubChem and Reaxys, reflecting its growing relevance in academic and industrial settings.

One of the key advantages of this compound lies in its synthetic flexibility. The dihydropyran ring can undergo further functionalization, enabling the creation of diverse derivatives. Meanwhile, the difluoropropan-1-amine moiety introduces steric and electronic effects that can modulate biological activity. This dual functionality makes it a promising candidate for applications in medicinal chemistry, where fluorine substitution is often employed to enhance binding affinity and pharmacokinetic properties.

From an environmental and sustainability perspective, the synthesis of 2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine aligns with the principles of green chemistry. Modern synthetic routes aim to minimize waste and reduce the use of hazardous reagents, addressing concerns raised by regulatory bodies and environmentally conscious consumers. This compound’s potential as a building block for eco-friendly agrochemicals is another area of active investigation.

In the context of AI-driven drug discovery, CAS No. 2228386-26-1 has emerged as a subject of computational studies. Machine learning models are being trained to predict its reactivity and compatibility with various substrates, accelerating the design of novel therapeutics. Such advancements highlight the intersection of cheminformatics and experimental chemistry, a trending topic in scientific literature.

Safety and handling protocols for 2-(3,4-dihydro-2H-pyran-5-yl)-3,3-difluoropropan-1-amine are well-documented, emphasizing its stability under standard laboratory conditions. While it is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain its integrity. This aligns with broader industry standards for chemical storage and workplace safety.

Looking ahead, the compound’s applications in peptide mimetics and small-molecule inhibitors are areas ripe for exploration. Its structural features make it a candidate for targeting enzymes and receptors implicated in various diseases, a focus of ongoing biomedical research. As the scientific community continues to uncover its potential, CAS No. 2228386-26-1 is poised to remain a compound of significant interest.